Cas no 1437052-76-0 (2-2-bromo-4-(2-hydroxypropan-2-yl)phenylpropan-2-ol)

• Product Name: 2-2-bromo-4-(2-hydroxypropan-2-yl)phenylpropan-2-ol
• CAS No: 1437052-76-0
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 5244370
• Update Time: 2025-07-25

2-2-bromo-4-(2-hydroxypropan-2-yl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedimethanol, 2-bromo-α1,α1,α4,α4-tetramethyl-
• 2-2-bromo-4-(2-hydroxypropan-2-yl)phenylpropan-2-ol

• Inchi： 1S/C12H17BrO2/c1-11(2,14)8-5-6-9(10(13)7-8)12(3,4)15/h5-7,14-15H,1-4H3
• InChI Key： VPJBFICWODTJNV-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)O)=CC=C(C(C)(C)O)C=C1Br

Experimental Properties

• Density: 1.359±0.06 g/cm3(Predicted)
• Boiling Point: 351.6±32.0 °C(Predicted)
• pka: 14.14±0.29(Predicted)

Additional information on 2-2-bromo-4-(2-hydroxypropan-2-yl)phenylpropan-2-ol

Introduction to 2-2-bromo-4-(2-hydroxypropan-2-yl)phenylpropan-2-ol (CAS No. 1437052-76-0)

2-2-bromo-4-(2-hydroxypropan-2-yl)phenylpropan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1437052-76-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and molecular biology due to its unique structural and functional properties. This compound, featuring a brominated aromatic ring linked to a propanol side chain with a hydroxypropyl substituent, exhibits promising characteristics that make it a valuable candidate for various biochemical applications.

The molecular structure of 2-2-bromo-4-(2-hydroxypropan-2-yl)phenylpropan-2-ol (CAS No. 1437052-76-0) consists of a phenyl ring substituted at the 4-position with a (2-hydroxypropyl) group, while the 2-position of the phenyl ring is brominated. This specific arrangement of functional groups imparts distinct reactivity and binding capabilities, making it an intriguing molecule for drug discovery and biochemical research. The presence of both bromine and hydroxyl groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule inhibitors targeting various biological pathways. 2-2-bromo-4-(2-hydroxypropan-2-yl)phenylpropan-2-ol (CAS No. 1437052-76-0) has been explored as a potential lead compound in the design of novel therapeutic agents. Its aromatic core provides a scaffold for interactions with biological targets, while the hydroxyl and bromine substituents offer opportunities for further derivatization to enhance binding affinity and selectivity.

One of the most compelling aspects of 2-2-bromo-4-(2-hydroxypropan-2-yl)phenylpropan-2-ol (CAS No. 1437052-76-0) is its utility in medicinal chemistry. The bromine atom at the 2-position of the phenyl ring serves as a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used to construct more complex molecular architectures. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, facilitating the design of molecules with high specificity for biological targets.

Recent studies have highlighted the potential of 2-bromoarylalkanol derivatives, including cas no1437052760, in modulating enzyme activity and receptor binding. For instance, research has demonstrated that structurally related compounds can inhibit kinases and other enzymes involved in cancer progression. The unique combination of functional groups in cas no1437052760 suggests that it may exhibit similar inhibitory effects, making it a promising candidate for further investigation.

The synthesis of cas no1437052760 involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to ensure the accurate introduction of each functional group. These methodologies align with modern pharmaceutical manufacturing practices, ensuring that the compound is produced with consistency and reliability.

In addition to its pharmaceutical applications, cas no1437052760 has shown potential in materials science and agrochemical research. Its ability to form stable complexes with metal ions makes it useful in coordination chemistry studies, while its structural features allow for applications in polymer chemistry and material design. The versatility of this compound underscores its importance across multiple scientific disciplines.

The growing interest in cas no1437052760 is reflected in the increasing number of patents and scientific publications dedicated to its synthesis and applications. Researchers are exploring its potential as an intermediate in drug development pipelines and as a building block for more complex molecules. The compound's unique properties make it an attractive candidate for further optimization through structure-based drug design approaches.

As our understanding of biological pathways continues to expand, so does the demand for innovative molecular tools to study these processes. cas no1437052760, with its well-defined structure and functional groups, offers researchers a versatile platform for developing new chemical probes and therapeutic agents. Its role in advancing biomedical research is likely to grow as more scientists recognize its potential benefits.

In conclusion, cas no1437052760, or (CAS No.) 1437052760, represents a significant advancement in organic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for drug discovery, biochemical studies, and material science applications. As research progresses, we can expect to see even more innovative uses for this compound, further solidifying its importance in modern science.